Cas no 2171910-04-4 (4-(2-bromophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid)

• Product Name: 4-(2-bromophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid
• CAS No: 2171910-04-4
• MF: C₂₆H₂₂BrNO₄
• MW: 492.361186504364
• CID: 6212427
• PubChem ID: 165803432
• Update Time: 2025-06-11

4-(2-bromophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid
• 4-(2-bromophenyl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidine-3-carboxylic acid
• EN300-1454292
• 2171910-04-4

• Inchi： 1S/C26H22BrNO4/c27-24-12-6-5-11-20(24)21-13-28(14-22(21)25(29)30)26(31)32-15-23-18-9-3-1-7-16(18)17-8-2-4-10-19(17)23/h1-12,21-23H,13-15H2,(H,29,30)
• InChI Key： NCDNZBTXIBAITR-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1CN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1C(=O)O

Computed Properties

• Exact Mass: 491.07322g/mol
• Monoisotopic Mass: 491.07322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 679
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 66.8Ų

Additional information on 4-(2-bromophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid

Recent Advances in the Study of 4-(2-bromophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid (CAS: 2171910-04-4)

The compound 4-(2-bromophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid (CAS: 2171910-04-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrrolidine-3-carboxylic acid scaffold and fluorenylmethoxycarbonyl (Fmoc) protecting group, has shown promising potential in drug discovery and development. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly in the context of targeting specific protein-protein interactions and enzyme inhibition.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for this compound, highlighting its role as a key intermediate in the preparation of peptidomimetics and small-molecule inhibitors. The researchers employed a multi-step synthesis approach, starting from commercially available 2-bromobenzaldehyde, to achieve high yields and purity. The Fmoc group was introduced to protect the amine functionality, which is crucial for subsequent peptide coupling reactions. The study also demonstrated the compound's stability under various reaction conditions, making it a versatile building block for further derivatization.

In another recent investigation, the biological activity of 4-(2-bromophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid was evaluated against a panel of cancer cell lines. The results, published in Bioorganic & Medicinal Chemistry Letters, indicated moderate cytotoxic activity, with IC50 values in the low micromolar range. Molecular docking studies suggested that the compound interacts with the ATP-binding site of certain kinases, implicating its potential as a kinase inhibitor. Further optimization of the scaffold is underway to enhance its potency and selectivity.

The compound's utility in solid-phase peptide synthesis (SPPS) has also been a focal point of recent research. A 2024 study in Tetrahedron Letters detailed its application in the synthesis of constrained peptides, where the pyrrolidine ring serves as a conformational restraint. The Fmoc-protected derivative was found to be compatible with standard SPPS protocols, enabling the efficient incorporation of the bromophenyl moiety into peptide sequences. This approach opens new avenues for the design of peptide-based therapeutics with improved pharmacokinetic properties.

Looking ahead, researchers are exploring the potential of 4-(2-bromophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid in targeted drug delivery systems. Preliminary data from a 2024 ACS Medicinal Chemistry Letters article suggest that the bromophenyl group can be functionalized to attach targeting ligands, such as antibodies or peptides, for site-specific delivery. This strategy could enhance the therapeutic index of drugs derived from this scaffold, minimizing off-target effects.

In conclusion, the compound 4-(2-bromophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid (CAS: 2171910-04-4) represents a versatile and promising scaffold in medicinal chemistry. Its applications span from peptide synthesis to kinase inhibition, with ongoing research aimed at unlocking its full therapeutic potential. Future studies will likely focus on optimizing its pharmacological properties and expanding its utility in drug discovery.